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Compound of Interest

Compound Name: RK 397

Cat. No.: B15602091

For Researchers, Scientists, and Drug Development Professionals

Introduction

RK-397 is a polyene macrolide antibiotic with demonstrated antifungal, antibacterial, and anti-
tumor properties.[1] As a member of the oxo pentaene class, its mechanism of action is
predicated on its interaction with sterols in the cell membranes of susceptible organisms,
leading to disruption of membrane integrity and subsequent cell death. These application notes
provide a comprehensive overview and detailed protocols for conducting antimicrobial
susceptibility testing (AST) of RK-397 to evaluate its efficacy against a variety of microbial
pathogens.

Mechanism of Action

The primary mode of action of polyene macrolide antibiotics like RK-397 involves binding to
ergosterol, a key component of fungal cell membranes. This binding alters membrane
permeability, forming pores or channels that allow for the leakage of essential intracellular
components, such as ions and small organic molecules, ultimately leading to fungal cell death.
While the primary target is ergosterol, interactions with cholesterol in mammalian cell
membranes can occur, which is a consideration for potential toxicity.
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Conceptual Signaling Pathway of RK-397
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Workflow for Broth Microdilution Assay
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Workflow for Disk Diffusion Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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